Cas no 84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-)

84547-90-0 structure
Product name:1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-
- 84547-90-0
- DTXSID201206211
- 4-Chloro-1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
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- Inchi: InChI=1S/C5H4ClN3O4/c1-8-4(9(12)13)2(6)3(7-8)5(10)11/h1H3,(H,10,11)
- InChI Key: GEHJKBYOHZYGAU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 204.9890333Da
- Monoisotopic Mass: 204.9890333Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
- XLogP3: 0.9
1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
84547-90-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-1-methyl-5-nitro-) Related Products
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